Cas no 43197-33-7 (2-Bromo (S)-Carbidopa)

• Product Name: 2-Bromo (S)-Carbidopa
• CAS No: 43197-33-7
• MF: C₁₀H₁₃BrN₂O₄
• MW: 305.125221967697
• CID: 4556287
• Update Time: 2025-11-01

2-Bromo (S)-Carbidopa Chemical and Physical Properties

Names and Identifiers

• Carbidopa, 6-bromo
• 2-Bromo (S)-Carbidopa
• 0O6NJX3L6R
• (2S)-3-(2-Bromo-4,5-dihydroxyphenyl)-2-hydrazino-2-methylpropanoic acid
• (2S)-3-(2-bromo-4,5-dihydroxyphenyl)-2-hydrazinyl-2-methylpropanoic acid
• Benzenepropanoic acid, 2-bromo-alpha-hydrazino-4,5-dihydroxy-alpha-methyl-, (S)-

• Inchi： 1S/C10H13BrN2O4/c1-10(13-12,9(16)17)4-5-2-7(14)8(15)3-6(5)11/h2-3,13-15H,4,12H2,1H3,(H,16,17)/t10-/m0/s1
• InChI Key： ZIBONFZRHFUWIX-JTQLQIEISA-N
• SMILES： BrC1=CC(=C(C=C1C[C@](C(=O)O)(C)NN)O)O

Computed Properties

• Exact Mass: 304.00587 g/mol
• Monoisotopic Mass: 304.00587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 116
• Molecular Weight: 305.12

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

2-Bromo (S)-Carbidopa Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-Bromo (S)-Carbidopa

2-Bromo (S)-Carbidopa: A Comprehensive Overview

2-Bromo (S)-Carbidopa (CAS No. 43197-33-7) is a compound of significant interest in the field of pharmaceutical chemistry and neuroscience. This compound is a brominated derivative of (S)-Carbidopa, which is a well-known precursor to L-DOPA, a critical neurotransmitter in the treatment of Parkinson's disease. The bromination at the 2-position introduces unique chemical and pharmacological properties, making it a valuable molecule for research and potential therapeutic applications.

The CAS No. 43197-33-7 identifier uniquely designates this compound within the chemical registry system, ensuring its precise identification in scientific literature and regulatory documents. Recent studies have highlighted the importance of stereochemistry in the activity of (S)-Carbidopa, with the (S) configuration being crucial for its biological effects. The introduction of a bromine atom at the 2-position further modulates these properties, potentially enhancing its bioavailability or pharmacokinetic profile.

2-Bromo (S)-Carbidopa has been extensively studied for its role in dopaminergic pathways. L-DOPA, as a precursor to dopamine, is widely used in the management of Parkinson's disease symptoms. However, its use is often associated with side effects such as dyskinesias and gastrointestinal discomfort due to its peripheral metabolism. The brominated derivative may offer advantages by reducing these adverse effects while maintaining therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing 2-Bromo (S)-Carbidopa. Traditional approaches often involved multi-step reactions with low yields, but modern techniques utilizing asymmetric catalysis and microwave-assisted synthesis have significantly improved the process. These innovations not only enhance the scalability of production but also reduce environmental impact, aligning with current sustainability goals in pharmaceutical manufacturing.

The pharmacokinetic profile of 2-Bromo (S)-Carbidopa has been a focal point of recent research. Studies indicate that bromination at the 2-position may influence absorption, distribution, metabolism, and excretion (ADME) properties compared to its non-brominated counterpart. Enhanced solubility and stability have been observed in certain formulations, suggesting potential benefits in drug delivery systems.

In terms of therapeutic applications, 2-Bromo (S)-Carbidopa holds promise beyond Parkinson's disease. Preclinical studies suggest its potential utility in other neurological disorders characterized by dopaminergic dysfunction, such as Huntington's disease and certain forms of depression. These findings underscore the versatility of this compound as a research tool and therapeutic candidate.

Despite its potential benefits, the safety profile of 2-Bromo (S)-Carbidopa must be thoroughly evaluated before clinical translation can occur. Ongoing toxicological studies are examining its long-term effects on dopaminergic neurons and peripheral tissues to ensure patient safety.

In conclusion, 2-Bromo (S)-Carbidopa (CAS No. 43197-33-7) represents an exciting advancement in dopamine precursor chemistry with implications for both research and therapy. Its unique chemical properties and promising pharmacological profile make it a valuable addition to the arsenal of compounds being explored for neurological disorders.